N-Formyl-L-leucine (3S,4R,6S)-3-Hexyltetrahydro-2-oxo-6-undecyl-2H-pyran-4-yl Ester
N-Formyl-L-leucine (3S,4R,6S)-3-Hexyltetrahydro-2-oxo-6-undecyl-2H-pyran-4-yl Ester
Brand Name:
Vulcanchem
CAS No.:
130793-27-0
VCID:
VC0141123
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24-21-27(25(28(32)34-24)19-17-10-8-6-2)35-29(33)26(30-22-31)20-23(3)4/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27+/m0/s1
SMILES:
CCCCCCCCCCCC1CC(C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C₂₉H₅₃NO₅
Molecular Weight:
495.7 g/mol
N-Formyl-L-leucine (3S,4R,6S)-3-Hexyltetrahydro-2-oxo-6-undecyl-2H-pyran-4-yl Ester
CAS No.: 130793-27-0
Reference Standards
VCID: VC0141123
Molecular Formula: C₂₉H₅₃NO₅
Molecular Weight: 495.7 g/mol
CAS No. | 130793-27-0 |
---|---|
Product Name | N-Formyl-L-leucine (3S,4R,6S)-3-Hexyltetrahydro-2-oxo-6-undecyl-2H-pyran-4-yl Ester |
Molecular Formula | C₂₉H₅₃NO₅ |
Molecular Weight | 495.7 g/mol |
IUPAC Name | [(3S,4R,6S)-3-hexyl-2-oxo-6-undecyloxan-4-yl] (2S)-2-formamido-4-methylpentanoate |
Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24-21-27(25(28(32)34-24)19-17-10-8-6-2)35-29(33)26(30-22-31)20-23(3)4/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27+/m0/s1 |
Standard InChIKey | IYWNIYFHQZQPBP-YIPNQBBMSA-N |
Isomeric SMILES | CCCCCCCCCCC[C@H]1C[C@H]([C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H](CC(C)C)NC=O |
SMILES | CCCCCCCCCCCC1CC(C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
Canonical SMILES | CCCCCCCCCCCC1CC(C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
Synonyms | 3S-(3α,4β,6β)]-N-Formyl-L-leucine 3-Hexyltetrahydro-2-oxo-6-undecyl-2H-pyran-4-yl Ester; |
PubChem Compound | 14607529 |
Last Modified | Nov 11 2021 |
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